N-(sec-butyl)-3,4-dichlorobenzenesulfonamide

• IUPAC Name: N-butan-2-yl-3,4-dichlorobenzenesulfonamide
• InChI: InChI=1S/C10H13Cl2NO2S/c1-3-7(2)13-16(14,15)8-4-5-9(11)10(12)6-8/h4-7,13H,3H2,1-2H3
• InChI Key: GKGFQRJVDYACOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C10H13Cl2NO2S
• Molecular Weight: 282.19 g/mol

Description

N-(sec-butyl)-3,4-dichlorobenzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is also known as NBDPSA and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of NBDPSA is not fully understood, but it is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. It has been shown to bind to albumin and other proteins in the blood, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
NBDPSA has been shown to have a range of biochemical and physiological effects, including inhibition of proteolytic enzymes, induction of apoptosis in cancer cells, and modulation of the immune system. It has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using NBDPSA in lab experiments is its high solubility in water and organic solvents, which makes it easy to handle and use in various assays. It is also relatively stable and has a long shelf life. However, one of the limitations of using NBDPSA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on NBDPSA, including the development of new synthetic methods for the compound, the investigation of its interactions with specific proteins and enzymes, and the exploration of its potential therapeutic applications in various diseases. Further studies are also needed to determine the optimal conditions for using NBDPSA in various lab experiments and to assess its safety and toxicity.

Synthesis Methods

NBDPSA can be synthesized by reacting 3,4-dichlorobenzenesulfonyl chloride with sec-butylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield after purification.

Scientific Research Applications

NBDPSA has been used in various scientific research applications, including as a reagent for the determination of amino acids and peptides, as a fluorescent probe for the detection of proteins, and as a ligand for the separation of enantiomers. It has also been used in the synthesis of other compounds, such as N-(sec-butyl)-4-chlorobenzenesulfonamide and N-(sec-butyl)-2-chlorobenzenesulfonamide.